Cas no 99187-74-3 (2-chloro-5-(morpholine-4-sulfonyl)aniline)

• Product Name: 2-chloro-5-(morpholine-4-sulfonyl)aniline
• CAS No: 99187-74-3
• MF: C₁₀H₁₃ClN₂O₃S
• MW: 276.739820241928
• MDL: MFCD02707949
• CID: 814570
• PubChem ID: 3431157
• Update Time: 2025-04-19

2-chloro-5-(morpholine-4-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-5-(4-morpholinylsulfonyl)-
• 2-Chloro-5-(4-morpholinylsulfonyl)aniline
• 2-CHLORO-5-(MORPHOLINE-4-SULFONYL)-PHENYLAMINE
• 2-chloro-5-morpholin-4-ylsulfonylaniline
• 2-chloro-5-(morpholine-4-sulfonyl)aniline
• AS-871/43361629
• 2-chloro-5-(morpholinosulfonyl)aniline
• 2-chloro-5-(morpholine-4-sulfonyl)phenylamine
• 2-chloro-5-(4-morpholinylsulfonyl)phenylamine
• FT-0681478
• CS-0218824
• DTXSID70392409
• AKOS000115607
• Z56771872
• 99187-74-3
• TETRAETHYLAMMONIUMRHODANIDE
• EN300-02132
• MFCD02707949
• F3284-8099

• MDL： MFCD02707949
• Inchi： 1S/C10H13ClN2O3S/c11-9-2-1-8(7-10(9)12)17(14,15)13-3-5-16-6-4-13/h1-2,7H,3-6,12H2
• InChI Key： GWICBNFRNOTAGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 276.03400
• Monoisotopic Mass: 276.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81.01000
• LogP: 2.54300

2-chloro-5-(morpholine-4-sulfonyl)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides